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An In-depth Technical Guide to LICA 38 (CAS 103432-54-8)

LICA 38, identified by CAS number 103432-54-8, is a neoalkoxy titanate coupling agent.[1] It is
also known by synonyms such as Ken-React LICA 38 and Neopentyl(diallyl)oxy
tri(dioctyl)pyrophosphate Titanate.[2][3] This technical guide provides an overview of its
properties, applications, and general usage protocols for researchers, scientists, and drug
development professionals, based on available technical data.

Chemical and Physical Properties

LICA 38 is characterized as a brownish-red or greenish-brown transparent viscous liquid.[1][4]
A powder form is also available, which is described as a white or light yellow powder.[5] It is
soluble in organic solvents like isopropyl alcohol, xylene, and toluene, but insoluble in water,
with which it decomposes.[1][4]

Quantitative Data Summary

The following tables summarize the key quantitative data available for LICA 38.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C60H123024P6Ti4 [2]
Molecular Weight 1605.915 g/mol [2]
Brownish-red/greenish-brown
Appearance transparent viscous liquid; [11[4115]
White or light yellow powder
Density (20°C) 1.13 g/cm3 [4]
Viscosity (20°C) 5000 cps [4]
Softening Point <85 °C [5]
Decomposition Temperature
(90%) <371 °C [5]
Bulk Density (powder) <0.5 g/mi [5]
Flash Point >140 °C (>284 °F) [6]
| pH | 3-5|[7]|
Table 2: Solubility Data
Solvent Solubility Source(s)
Xylene >5% [4]
Toluene >5% [4]
Isopropyl Alcohol <1% [4]

| Water | Insoluble (decomposes) [[4] |

Table 3: Purity and Impurities
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Parameter Value Source(s)
Purity 98% [1]
Mechanical Impurities <0.01% [5]

| Volatility | <1% [[5] |

Applications and Functionality

LICA 38 functions as a coupling agent, acting as a molecular bridge at the interface between
two substrates, typically an inorganic filler or fiber and an organic polymer matrix.[1] Its primary
applications include:

e Surface activation of inorganic powders: It is used to treat fillers like calcium carbonate and
barium sulfate to improve their dispersion and rheological properties in polymer matrices.[1]

[5]

» Enhancing polymer properties: In plastics and rubber, it can improve mechanical properties
such as tensile strength, tearing strength, and elongation at break.[1][5]

» Improving coatings and adhesives: It enhances the properties of paints, adhesives, and color
masterbatches.[5]

» Flame retardancy: In applications with high loadings of aluminum hydroxide, it can improve
flame retardance.[1]

The neoalkoxy nature of LICA 38 provides better thermostability compared to traditional
monoalkoxy titanates.[1] The presence of two allyl ether structures in its neoalkoxy group
allows for modification (capping, chain extension, cross-linking) of various resins, including
unsaturated polyesters, acrylics, and polyurethanes.[4] This modification can improve
properties like air-drying, hardness, and water resistance of paint films.[4]

Experimental Protocols: General Usage

Detailed experimental protocols for specific research applications are not readily available in
public literature. However, general guidelines for its use as a coupling agent in industrial
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processes are provided. These can be adapted for laboratory-scale experiments.

General Workflow for Incorporating LICA 38

The following diagram illustrates the general workflow for using LICA 38 to treat inorganic fillers

for incorporation into a polymer matrix.
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General Workflow for LICA 38 Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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